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Compound of Interest

Compound Name: Citalopram Hydrobromide

Cat. No.: B195639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

administration of citalopram hydrobromide to mice in a research setting. Citalopram is a

widely used selective serotonin reuptake inhibitor (SSRI) and a valuable tool for studying the

serotonergic system and modeling neuropsychiatric disorders.

Data Presentation: Citalopram Administration
Parameters in Mice
The following table summarizes common dosages and administration schedules for citalopram
hydrobromide in mice for various behavioral and neurochemical studies.
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Parameter Details Reference(s)

Dosage Range 2.5 mg/kg to 30 mg/kg [1]

Administration Route
Intraperitoneal (i.p.) injection,

Oral (in drinking water)
[2][3][4]

Vehicle 0.9% Saline [2]

Acute Administration

Single injection, typically 30-60

minutes before behavioral

testing.

[2][5]

Sub-chronic/Repeated

Administration

Multiple injections over a 24-

hour period (e.g., at 23.5, 5,

and 1 hour before testing) or

daily for several weeks.

[2][5]

Chronic Administration
Administered in drinking water

for approximately 4 weeks.
[3]

Experimental Protocols
Protocol 1: Preparation of Citalopram Hydrobromide
Solution for Injection
Materials:

Citalopram hydrobromide powder

Sterile 0.9% saline solution

Sterile microcentrifuge tubes or vials

Vortex mixer

Analytical balance

Sterile filters (0.22 µm)
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Sterile syringes and needles

Procedure:

Calculate the required amount of citalopram hydrobromide: Determine the total volume of

solution needed and the desired final concentration (e.g., 1 mg/mL for a 10 mg/kg dose in a

25g mouse, assuming an injection volume of 0.25 mL).

Weigh the citalopram hydrobromide: Using an analytical balance, accurately weigh the

calculated amount of citalopram hydrobromide powder.

Dissolve in saline: Transfer the powder to a sterile tube and add the required volume of

sterile 0.9% saline. Citalopram hydrobromide is soluble in aqueous solutions.[6]

Vortex to dissolve: Vortex the solution until the powder is completely dissolved.

Sterile filter: To ensure sterility, filter the solution through a 0.22 µm sterile filter into a new

sterile tube.

Storage: Use the solution immediately. It is not recommended to store aqueous solutions for

more than one day.[6]

Protocol 2: Intraperitoneal (i.p.) Administration of
Citalopram in Mice
Materials:

Prepared citalopram hydrobromide solution

Mouse restraint device (optional)

Appropriately sized sterile syringes and needles (e.g., 27-30 gauge)

Procedure:

Animal Handling: Gently but firmly restrain the mouse. This can be done manually by

scruffing the back of the neck or using a restraint device.
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Locate the Injection Site: The injection site is in the lower right or left quadrant of the

abdomen. Avoid the midline to prevent injury to the bladder or cecum.

Injection: Insert the needle at a 15-30 degree angle into the peritoneal cavity. Be careful not

to insert the needle too deeply to avoid puncturing internal organs.

Administer the Solution: Slowly inject the calculated volume of the citalopram solution.

Withdraw the Needle: Gently withdraw the needle and return the mouse to its cage.

Monitoring: Observe the mouse for a few minutes after the injection to ensure there are no

immediate adverse reactions.
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Caption: Citalopram's mechanism of action in the synapse.

Experimental Workflow for Behavioral Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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